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Compound of Interest

Compound Name: Regelidine

Cat. No.: B1631799

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring a secure laboratory environment
and maintaining regulatory compliance. Regelidine, a natural product isolated from
Tripterygium regelii, is intended for research use only and requires careful management
throughout its lifecycle, including its ultimate disposal.[1] This guide provides a comprehensive
overview of the recommended procedures for the proper disposal of Regelidine, treating it as a
hazardous chemical waste in the absence of specific federal or institutional guidelines.

. Hazard Assessment and Personal Protective
Equipment (PPE)

Before initiating any disposal procedures, it is crucial to conduct a thorough hazard
assessment. While a specific Safety Data Sheet (SDS) detailing the disposal of Regelidine is
not readily available, the compound should be handled with caution. Standard laboratory PPE
is mandatory.

Mandatory Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves (e.g., nitrile) are required.
o Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

o Lab Coat: A fully buttoned lab coat should be worn to protect from potential splashes.
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» Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted
respirator should be used.

Il. Chemical and Physical Properties of Regelidine

Understanding the properties of Regelidine is a key component of its safe handling and

disposal.
Property Value
CAS Number 114542-54-0[2]
Molecular Formula Cs5H37NOs[2]
Molecular Weight 599.7 g/mol [2]
Purity HPLC >98%][2]
N Soluble in Chloroform, Dichloromethane, Ethyl
Solubility
Acetate, DMSO, Acetone.[3]
Room temperature in the continental US; may
vary elsewhere. Stock solutions: -80°C for 6
Storage

months; -20°C for 1 month (protect from light).
[1]

lll. Step-by-Step Disposal Procedure

The primary principle for the disposal of Regelidine is to manage it as a hazardous chemical
waste. It must not be discarded in regular trash or poured down the drain.

+ Waste Segregation:
o Do not mix Regelidine waste with other incompatible waste streams.

o Solid waste (e.g., contaminated gloves, weigh boats, paper towels) should be collected
separately from liquid waste.

» Waste Container Requirements:
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o Designated Container: Use a dedicated, leak-proof, and clearly labeled hazardous waste
container.

o Material Compatibility: The container material must be compatible with the solvents used
to dissolve Regelidine.

o Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical
name "Regelidine,” and the approximate concentration and quantity of the waste. The
date when waste is first added to the container must also be recorded.

o Storage of Hazardous Waste:

o Waste containers should be stored in a designated satellite accumulation area within the

laboratory.

o This area must be under the control of laboratory personnel and situated away from

general laboratory traffic.
o Ensure the container remains securely closed at all times, except when adding waste.
» Disposal Request and Pickup:

o Once the waste container is full, or in accordance with your institution's guidelines for
storage duration, arrange for its disposal.

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to request a waste pickup.

o Follow all institutional procedures for documenting and handing over the waste.

IV. Decontamination of Labware

Any laboratory equipment, such as glassware, spatulas, or magnetic stir bars, that has been in
contact with Regelidine must be thoroughly decontaminated before reuse or disposal.

e Rinsing Procedure:
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o Rinse the contaminated labware at least three times with a suitable solvent in which
Regelidine is soluble (e.g., ethanol, methanol, or acetone).

o Collect all rinsate in the designated hazardous waste container for Regelidine.

e Final Washing:
o After the solvent rinse, the labware can be washed with soap and water.
e Disposal of Empty Containers:

o Original containers of Regelidine that are empty should be triple-rinsed with a suitable
solvent, and the rinsate collected as hazardous waste.

o After thorough rinsing and drying, the empty container can typically be disposed of as non-
hazardous solid waste. Always confirm this with your institution's EHS guidelines.

V. Emergency Procedures
In the event of a spill or accidental exposure, follow these immediate safety measures:
e Spill:

o Alert personnel in the immediate area.

o If the spill is large or you are unsure how to proceed, evacuate the area and contact your
institution's EHS or emergency response team.

o For small spills, wear appropriate PPE, cover the spill with an absorbent material, and
collect the material into the hazardous waste container.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

 Ingestion: Seek immediate medical attention. Do not induce vomiting.
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VI. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Regelidine.

Start: Regelidine Waste Generated

Assess Waste Type
(Solid or Liquid)

olid Liquid
Segregate Solid Waste Segregate Liquid Waste
(e.g., contaminated PPE, labware) (e.g., solutions, rinsates)
Place in Labeled Place in Labeled
Hazardous Solid Waste Container Hazardous Liquid Waste Container

' '

Store in Designated
Satellite Accumulation Area

Container Full or
Storage Time Limit Reached?

Request Waste Pickup from EHS

End: Proper Disposal by EHS
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Caption: Workflow for the proper disposal of Regelidine.

By adhering to these procedures, laboratories can effectively manage the risks associated with
Regelidine and ensure a safe and compliant working environment. Always consult your
institution's specific chemical hygiene plan and waste disposal guidelines for any additional
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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